Cas no 68370-47-8 (Micheliolide)

• Product Name: Micheliolide
• CAS No: 68370-47-8
• MF: C₁₅H₂₀O₃
• MW: 248.3175
• MDL: MFCD27953044
• CID: 1066675
• PubChem ID: 442279
• Update Time: 2024-10-28

Micheliolide Chemical and Physical Properties

Names and Identifiers

• Micheliolide
• (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylidene-4,5,7,8,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-2-one
• Mecheliolide
• [3aS-(3aalpha,9alpha,9aalpha,9bbeta)]-3a,4,5,7,8,9,9a,9b-Octahydro-9-hydroxy-6,9-dimethyl-3-methylene-azuleno[4,5-b]furan-2(3H)-one
• (3aS)-3aβ,4,5,7,8,9,9aβ,9bα-Octahydro-9β-hydroxy-6,9-dimethyl-3-methyleneazuleno[4,5-b]furan-2(3H)-one
• C09507
• (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylene-4,5,7,8,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-2-one
• BCP28251
• VZ20104
• (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylidene-3a,4,5,7,8,9,9a,9b-octahydroazuleno[4,5-b]furan-2(3H)-on
• 68370-47-8
• AC-33982
• AKOS030526879
• AS-78222
• CHEBI:6922
• SCHEMBL18334099
• HY-N0847
• C15H20O3
• (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylene-3a,4,5,7,8,9,9a,9b-octahydroazuleno[4,5-b]furan-2(3H)-one
• HMS3886D22
• (3aS,9R,9aS,9bS,Z)-9-hydroxy-6,9-dimethyl-3-methylene-3,3a,4,5,7,8,9,9a-octahydroazuleno[4,5-b]furan-2(9bH)-one
• (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylidene-2H,3H,3aH,4H,5H,7H,8H,9H,9aH,9bH-azuleno[4,5-b]furan-2-one
• (3aS)-3abeta,4,5,7,8,9,9abeta,9balpha-Octahydro-9beta-hydroxy-6,9-dimethyl-3-methyleneazuleno[4,5-b]furan-2(3H)-one
• DTXSID20331787
• Q27107361
• BDBM50455476
• CHEMBL449579
• s9309
• A867060
• (3aS)-3ass,4,5,7,8,9,9ass,9ba-Octahydro-9ss-hydroxy-6,9-dimethyl-3-methyleneazuleno[4,5-b]furan-2(3H)-one
• CCG-266942
• (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylidene-4,5,7,8,9a,9b-hexahydro-3aH-azuleno(4,5-b)furan-2-one
• NCGC00390768-03
• DTXCID20282881
• (3aS,9R,9aS,9bS)-9-hydroxy-6,9-dimethyl-3-methylene-4,5,7,8,9a,9b-hexahydro-3aH-azuleno(4,5-b)furan-2-one
• DA-65449

• MDL： MFCD27953044
• Inchi： 1S/C15H20O3/c1-8-4-5-11-9(2)14(16)18-13(11)12-10(8)6-7-15(12,3)17/h11-13,17H,2,4-7H2,1,3H3/t11-,12-,13-,15+/m0/s1
• InChI Key： RDJAFOWISVMOJY-PWNZVWSESA-N
• SMILES： O1C(C(=C([H])[H])[C@]2([H])C([H])([H])C([H])([H])C(C([H])([H])[H])=C3C([H])([H])C([H])([H])[C@](C([H])([H])[H])([C@]3([H])[C@@]12[H])O[H])=O

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.14124450 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.32
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Powder
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 131-133 ºC
• Boiling Point: 426.1±45.0 °C at 760 mmHg
• Flash Point: 181.8±21.5 °C
• Refractive Index: 1.555
• Solubility: Slightly soluble (7.4 g/l) (25 º C),
• PSA: 46.53000
• LogP: 2.35550

Micheliolide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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